Cas no 52954-37-7 (1,4-Dioxaspiro[4.4]nonane-7-carbonitrile, 6-(7-hydroxyheptyl)-)

• Product Name: 1,4-Dioxaspiro[4.4]nonane-7-carbonitrile, 6-(7-hydroxyheptyl)-
• CAS No: 52954-37-7
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 358393
• PubChem ID: 20542911
• Update Time: 2025-04-19

1,4-Dioxaspiro[4.4]nonane-7-carbonitrile, 6-(7-hydroxyheptyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.4]nonane-7-carbonitrile, 6-(7-hydroxyheptyl)-
• 9-(7-hydroxyheptyl)-1,4-dioxaspiro[4.4]nonane-8-carbonitrile
• SCHEMBL11250350
• 52954-37-7
• DTXSID90608519
• 6-(7-HYDROXYHEPTYL)-1,4-DIOXASPIRO[4.4]NONANE-7-CARBONITRILE
• 7-cyano-6-(7-hydroxyheptyl)-1,4-dioxaspiro[4,4]nonane
• NMIZDQIYXLCYSI-UHFFFAOYSA-N

• Inchi： InChI=1S/C15H25NO3/c16-12-13-7-8-15(18-10-11-19-15)14(13)6-4-2-1-3-5-9-17/h13-14,17H,1-11H2
• InChI Key： NMIZDQIYXLCYSI-UHFFFAOYSA-N
• SMILES： OCCCCCCCC1C(C#N)CCC21OCCO2

Computed Properties

• Exact Mass: 267.18355
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• PSA: 62.48